Cas no 79451-33-5 (4-Pyridinecarboxylicacid, 3-(acetyloxy)-)

4-Pyridinecarboxylicacid, 3-(acetyloxy)- structure
79451-33-5 structure
Product Name:4-Pyridinecarboxylicacid, 3-(acetyloxy)-
CAS No:79451-33-5
MF:C8H7NO4
MW:181.145482301712
CID:574034
PubChem ID:157520
Update Time:2025-04-19

4-Pyridinecarboxylicacid, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 3-(acetyloxy)-
    • 3-acetyloxypyridine-4-carboxylic acid
    • 79451-33-5
    • 4-Pyridinecarboxylic acid, 3-(acetyloxy)-
    • DTXSID40229677
    • Inchi: 1S/C8H7NO4/c1-5(10)13-7-4-9-3-2-6(7)8(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: TYOOQRTYNDVPMZ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=NC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 181.038
  • Monoisotopic Mass: 181.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • Density: 1.363
  • Boiling Point: 432.5°C at 760 mmHg
  • Flash Point: 215.4°C
  • Refractive Index: 1.554
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.